Cas no 2287288-76-8 (6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287288-76-8
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 6347560
• PubChem ID: 165737980
• Update Time: 2025-10-19

6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750291
• 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole
• 2287288-76-8

• Inchi： 1S/C12H14ClN3/c1-8(9-2-3-9)7-16-12-6-10(13)4-5-11(12)14-15-16/h4-6,8-9H,2-3,7H2,1H3
• InChI Key： VBKHJMROPRLZLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC(C)C1CC1)N=N2

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole

Introduction to 6-Chloro-1-(2-Cyclopropylpropyl)-1H-1,2,3-Benzotriazole (CAS No. 2287288-76-8)

6-Chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole, with the CAS number 2287288-76-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole is C₁₄H₁₅ClN₃, and its molecular weight is approximately 264.74 g/mol. The compound features a benzotriazole core with a chlorine substituent at the 6-position and a 2-cyclopropylpropyl group attached to the nitrogen atom at the 1-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it a valuable candidate for various research and industrial applications.

In the realm of medicinal chemistry, 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole has shown promise as a potential lead compound for drug development. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in neurodegenerative disorders. This finding suggests that 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its medicinal applications, 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole has also been explored for its potential in materials science. Benzotriazoles are known for their excellent photostability and UV-absorbing properties, making them useful in the development of UV protectants and stabilizers. A recent study in the Journal of Polymer Science demonstrated that incorporating this compound into polymer formulations significantly enhanced the UV resistance and durability of the materials. This property makes it a valuable additive for applications such as coatings, plastics, and textiles.

The synthesis of 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-chlorobenzotriazole with 2-cyclopropylpropanamine followed by deprotection steps to yield the final product. The synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The future prospects for 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole are promising. Ongoing research is focused on further elucidating its biological mechanisms of action and optimizing its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation and lead to new discoveries that could have significant impacts on both healthcare and industry.

In conclusion, 6-chloro-1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazole (CAS No. 2287288-76-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological advancements.